Cas no 254-27-3 (4H-1,3-Benzodioxin)
4H-1,3-Benzodioxin structure
Product Name:4H-1,3-Benzodioxin
4H-1,3-Benzodioxin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Benzodioxin
- 1,3-Benzodioxan
- 4H-1,3-benzodioxine
- Z0SRY101FX
- TWSIYGATPWEKBK-UHFFFAOYSA-N
- DTXSID3059763
- UNII-Z0SRY101FX
- AKOS006371991
- SCHEMBL121646
- 1,3-benzdioxin
- Q27294842
- 254-27-3
- EINECS 205-966-9
- NS00027891
-
- Inchi: 1S/C8H8O2/c1-2-4-8-7(3-1)5-9-6-10-8/h1-4H,5-6H2
- InChI Key: TWSIYGATPWEKBK-UHFFFAOYSA-N
- SMILES: O1COC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 136.05244
- Monoisotopic Mass: 136.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.15
- Boiling Point: 236.8°Cat760mmHg
- Flash Point: 101.7°C
- Refractive Index: 1.538
- PSA: 18.46
4H-1,3-Benzodioxin Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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